3-Amino-2-methylpropan-1-ol hydrochloride
Overview
Description
3-Amino-2-methylpropan-1-ol hydrochloride is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is an organic compound with the empirical formula C4H11NO .
Molecular Structure Analysis
The molecular structure of 3-Amino-2-methylpropan-1-ol is represented by the SMILES stringCC(CN)CO and the InChI string 1S/C4H11NO/c1-4(2-5)3-6/h4,6H,2-3,5H2,1H3 . The molecular weight is 89.14 . Physical And Chemical Properties Analysis
Aminomethyl propanol, which is structurally similar to 3-Amino-2-methylpropan-1-ol, is a colorless liquid that is classified as an alkanolamine . It has a molar mass of 89.138 g·mol−1, a density of 0.934 g/cm3, a melting point of 30–31 °C, and a boiling point of 165.5 °C . It is miscible in water and soluble in alcohols .Scientific Research Applications
Viscosity Measurement in Aqueous Solutions
Research conducted by Chenlo et al. (2002) focused on measuring the kinematic viscosities of aqueous solutions of 2-amino-2-methylpropan-1-ol hydrochloride (AMP-HCl) along with other related compounds. These measurements were performed across various temperatures and concentrations. The findings contribute to the understanding of the physical properties of AMP-HCl in solution, which is crucial for various industrial and research applications (Chenlo, Moreira, Pereira, & Vázquez, 2002).
Antitumor Activity
Isakhanyan et al. (2016) reported on the synthesis of tertiary aminoalkanol hydrochlorides, including 3-Amino-2-methylpropan-1-ol hydrochloride, and their evaluation for antitumor activity. This research is significant in the context of developing new therapeutic agents with potential anticancer properties (Isakhanyan, Gevorgyan, Chshmarityan, Nersesyan, Agaronyan, Danielyan, Stepanyan, & Panosyan, 2016).
Membrane Stabilizing Properties
Malakyan et al. (2010) studied the antioxidant and membrane-stabilizing properties of hydrochlorides of 3-Amino-2-methylpropan-1-ols, including the compound . The research revealed that these compounds exert a significant anti-hemolytic effect on erythrocyte oxidative stress models, suggesting a biological activity relevant for cellular protection and stability (Malakyan, Badzhinyan, Vardevanyan, Papoyan, Isakhanyan, & Gevorgyan, 2010).
Biofuel Production
Bastian et al. (2011) explored the use of 2-methylpropan-1-ol, closely related to 3-Amino-2-methylpropan-1-ol hydrochloride, in the context of biofuel production. The research focused on engineered enzymes to enable anaerobic production of isobutanol, a biofuel, demonstrating the potential of such compounds in renewable energy sources (Bastian, Liu, Meyerowitz, Snow, Chen, & Arnold, 2011).
Safety And Hazards
The safety and hazards associated with 3-Amino-2-methylpropan-1-ol are represented by the hazard statements H302, H315, H318, and H335 . This indicates that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335) .
properties
IUPAC Name |
3-amino-2-methylpropan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO.ClH/c1-4(2-5)3-6;/h4,6H,2-3,5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZPCMDISHYFOHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00655135 |
Source
|
| Record name | 3-Amino-2-methylpropan-1-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00655135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-methylpropan-1-ol hydrochloride | |
CAS RN |
66164-10-1 |
Source
|
| Record name | 3-Amino-2-methylpropan-1-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00655135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-2-methyl-propan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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